2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine;hydrochloride

• IUPAC Name: 2-(4-bromo-2,6-dimethoxyphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H14BrNO2.ClH/c1-13-9-5-7(11)6-10(14-2)8(9)3-4-12;/h5-6H,3-4,12H2,1-2H3;1H
• InChI Key: UNTLWFBUHKFKOL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1CCN)OC)Br.Cl
• Molecular Formula: C10H15BrClNO2
• Molecular Weight: 296.59 g/mol
• CAS RN: 2490432-26-1

Description

2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine;hydrochloride is a compound that belongs to the class of organic compounds known as dimethoxybenzenes. It is a phenethylamine derivative and is considered a designer drug. The molecular formula of this compound is C10H14BrNO2.

Synthesis Analysis

The compound 25B-NBF, which is a derivative of 2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine, has been studied for its metabolic characteristics. It was found to be extensively metabolized into 33 metabolites via hydroxylation, O-demethylation, bis-O-demethylation, N-debenzylation, glucuronidation, sulfation, and acetylation after incubation with pooled human hepatocytes. The metabolism of 25B-NBF was catalyzed by several enzymes including CYP1A1, CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, CYP2J2, CYP3A4, and UGT2B7.

Molecular Structure Analysis

The molecular weight of 2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine;hydrochloride is 260.128 Da. The structure of this compound is also available as a 2d Mol file.

Chemical Reactions Analysis

In the metabolism of 25B-NBF, a derivative of 2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine, it was found that the compound was extensively metabolized into 33 metabolites via various reactions including hydroxylation, O-demethylation, bis-O-demethylation, N-debenzylation, glucuronidation, sulfation, and acetylation.

Physical And Chemical Properties Analysis

The molecular formula of 2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine;hydrochloride is C10H14BrNO2. The molecular weight of this compound is 260.131 g/mol.

Scientific Research Applications

Psychotherapy and Mental Health Research

• Potential : Researchers have explored its effects on mood, cognition, and emotional processing. .

Pharmacokinetics and Metabolism Studies

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Toxicology and Forensic Analysis

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Mechanism of Action

Target of Action

The primary targets of 2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine hydrochloride, also known as 4-Bromo-2,5-dimethoxyphenethylamine or 2C-B, are the 5-hydroxytryptamine receptor 2C (5-HT2C) and the 5-hydroxytryptamine receptor 2A (5-HT2A) . These receptors are part of the serotonin receptor family and play a crucial role in the regulation of mood, anxiety, feeding, and reproductive behavior.

Mode of Action

2C-B acts as a partial agonist at the 5-HT2C and 5-HT2A receptors . This means it binds to these receptors and activates them, but not to their full capacity. This partial activation can lead to changes in the cell’s function, affecting various physiological and psychological processes.

Biochemical Pathways

It is known that the drug’s effects are related to its direct binding at 5-ht receptors . In later stages, especially for high doses of the drug, dopamine plays an important role .

Pharmacokinetics

The pharmacokinetics of 2C-B involve its absorption, distribution, metabolism, and excretion (ADME). The onset of action is approximately 20-40 minutes when taken orally . The elimination half-life is 2.48 ± 3.20 hours , and the duration of action is 4-12 hours depending on the route of administration .

Future Directions

There is limited scientific information regarding the pharmacokinetics and pharmacological effects of 2-(4-Bromo-2,6-dimethoxyphenyl)ethanamine;hydrochloride in humans. Therefore, future research could focus on these areas to better understand the properties and potential uses of this compound.